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Compound of Interest

Compound Name: cis-6-Nonenal

Cat. No.: B1232533 Get Quote

An In-Depth Technical Guide to the Physical Properties of cis-6-Nonenal Liquid

Introduction
cis-6-Nonenal (CAS No. 2277-19-2) is a monounsaturated fatty aldehyde recognized for its

potent and characteristic aroma, reminiscent of fresh cucumbers and melons.[1][2][3] As a

volatile organic compound, it is a key flavor and fragrance component found naturally in various

plants and fruits, including muskmelon, cucumber, and pepino fruit.[3][4] Its chemical formula is

C9H16O, with a molecular weight of 140.22 g/mol .[5] This technical guide provides a

comprehensive overview of the core physical properties of cis-6-Nonenal in its liquid state,

intended for researchers, scientists, and professionals in drug development and chemical

analysis.

Physical and Chemical Properties
The physical characteristics of cis-6-Nonenal are critical for its application in various

industries, from flavor and fragrance creation to chemical synthesis. The compound is typically

a colorless to pale yellow liquid and is sensitive to air.[1][5] It is soluble in alcohol and essential

oils but is not miscible or is difficult to mix with water.[1][3][5][6]

Data Summary
The quantitative physical properties of cis-6-Nonenal are summarized in the table below for

easy reference and comparison.
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Property Value Conditions

Molecular Formula C9H16O

Molecular Weight 140.22 g/mol

Appearance Colorless to pale yellow liquid [1][5]

Density 0.841 g/mL at 25 °C[5]

0.843 - 0.855 g/mL at 20 °C[1]

Boiling Point 87 °C at 19 mmHg[1][5]

72 °C at 10 mmHg[6][7]

Melting Point -28 °C (estimate) [3][5]

Refractive Index 1.442 n20/D[5]

1.438 - 1.445 n20/D[1]

Vapor Pressure 2 - 38.657 hPa at 10 - 80 °C[5]

Flash Point 75 °C [8]

113 °C (closed cup) [2]

Solubility
Insoluble in water; Soluble in

alcohol
[1][3][6]

LogP (o/w) 3.45 at 21 °C[5]

Experimental Protocols
Accurate determination of physical properties is fundamental to chemical characterization. The

following sections detail standard laboratory methodologies for measuring key properties of

liquid compounds like cis-6-Nonenal.

Determination of Density
The density of a liquid is its mass per unit volume. A straightforward and common method

involves the use of a graduated cylinder and an electronic balance.[9][10][11]
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Methodology:

Mass of Empty Cylinder: Obtain the mass of a clean, dry graduated cylinder using an

electronic balance. Record this value.[11]

Volume Measurement: Carefully pour a specific volume of cis-6-Nonenal (e.g., 10-25 mL)

into the graduated cylinder. Record the exact volume, reading from the bottom of the

meniscus.[11]

Mass of Cylinder and Liquid: Weigh the graduated cylinder containing the liquid and record

the combined mass.[11]

Calculation: Calculate the mass of the liquid by subtracting the mass of the empty cylinder

from the combined mass.

Density Calculation: Divide the mass of the liquid by its volume to determine the density (ρ =

m/V).

Repeatability: For improved accuracy, the procedure should be repeated multiple times, and

the average density calculated.[11]
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Workflow for Density Determination

Determination of Boiling Point (Capillary Method)
The boiling point is the temperature at which a liquid's vapor pressure equals the external

pressure.[12][13] The capillary method is a common micro-scale technique for its

determination.[14][15]

Methodology:

Sample Preparation: Place a small amount (2-3 mL) of cis-6-Nonenal into a small test tube

or fusion tube.[13]

Capillary Insertion: Seal one end of a capillary tube using a flame. Place the capillary tube,

sealed-end-up, into the liquid in the test tube.[12][14]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1232533?utm_src=pdf-body-img
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_07_16!08_18_40_PM.pdf
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.jove.com/science-education/v/11193/determination-of-boiling-points-by-capillary-method-procedure
https://www.benchchem.com/product/b1232533?utm_src=pdf-body
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_07_16!08_18_40_PM.pdf
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1232533?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Apparatus Setup: Attach the test tube to a thermometer. Immerse the assembly in a heating

bath (e.g., paraffin oil or a Thiele tube), ensuring the liquid level in the bath is above the

sample level but below the open end of the test tube.[14]

Heating: Gently heat the bath.[14] As the temperature rises, air trapped in the capillary will

slowly bubble out.

Observation: When the boiling point is reached, a rapid and continuous stream of bubbles

will emerge from the open end of the capillary tube.[14][15] Note this temperature.

Confirmation: Turn off the heat and allow the apparatus to cool slowly. The temperature at

which the bubbling stops and the liquid begins to enter the capillary tube is the precise

boiling point.[14][15]

Prepare sample in test tube
with inverted capillary

Assemble apparatus with
thermometer and heating bath

Heat bath slowly

Observe for rapid, continuous
stream of bubbles

Turn off heat and allow to cool

Record temperature when liquid
enters capillary
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Workflow for Boiling Point Determination

Determination of Refractive Index
The refractive index is a dimensionless number that describes how light propagates through a

substance. It is a characteristic property and is often used to identify a liquid or assess its

purity. An Abbe refractometer is a standard instrument for this measurement.

Methodology:

Instrument Calibration: Ensure the refractometer is clean and calibrated, typically using

distilled water.

Sample Application: Place a few drops of cis-6-Nonenal onto the prism surface of the

refractometer.

Prism Closure: Close the prisms carefully to spread the liquid into a thin, uniform film.

Measurement: Look through the eyepiece and adjust the control knob until the boundary line

(the line separating the light and dark fields) is sharp and centered on the crosshairs.

Reading: Read the refractive index value directly from the instrument's scale. The

temperature should be controlled and recorded, as the refractive index is temperature-

dependent.[16]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1232533?utm_src=pdf-body-img
https://www.benchchem.com/product/b1232533?utm_src=pdf-body
https://www.chm.uri.edu/wp4/wp-content/uploads/userfileuploads/mdonnelly/2020F_CHM102_E1_Density.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1232533?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Calibrate refractometer
with distilled water

Apply 1-2 drops of
cis-6-Nonenal to prism

Close prism and adjust light source

Adjust knob to focus
boundary line on crosshairs

Read refractive index
from the scale

Record temperature

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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